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Compound of Interest

Compound Name: Benzenesulfonic Anhydride

Cat. No.: B1280428

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage
conditions for benzenesulfonic anhydride. Understanding these parameters is critical for
ensuring the compound's integrity and reactivity in research and development settings. This
document outlines the known stability profile, optimal storage and handling procedures, and
methodologies for assessing its degradation.

Chemical and Physical Properties

Benzenesulfonic anhydride ((CeHsS02)20) is a white to light orange crystalline solid.[1] Itis a
highly reactive organosulfur compound, primarily utilized as a potent electrophile and
dehydrating agent in organic synthesis.[2] Its reactivity stems from the anhydride functionality,
which makes the benzenesulfonyl group an excellent leaving group in nucleophilic substitution
reactions.[2]
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Property Value Source
Molecular Formula C12H1005S:2 [3]
Molecular Weight 298.33 g/mol [3114]

White to light yellow to light
Appearance [1114]
orange powder to crystal

60-85 °C (softens around 55

Melting Point °C); 88-91 °C (softens around [1]
75 °C)

Boiling Point 463.7 + 28.0 °C (Predicted) [1]

Density 1.439 + 0.06 g/cm? (Predicted) [1]

Stability Profile

The primary factor affecting the stability of benzenesulfonic anhydride is its extreme
sensitivity to moisture. It readily undergoes hydrolysis to form benzenesulfonic acid. This high
reactivity with water necessitates stringent control of the storage environment to prevent
degradation.

Hydrolytic Stability

Benzenesulfonic anhydride reacts with water to yield two molecules of benzenesulfonic acid.
This is the most significant degradation pathway.
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Hydrolytic Stability Assessment Thermal Stability Assessment
Sample Preparation Sample Preparation
: ;
Controlled Humidity/Temperature Chamber TGA/DSC Analysis
: ;
HPLC Analysis at Time Points Decomposition Profile Determination
:
Degradation Kinetics Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1280428#stability-and-storage-conditions-for-
benzenesulfonic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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